Cas no 1824536-43-7 (Methyl 2-amino-2-methylpent-4-ynoate)

• Product Name: Methyl 2-amino-2-methylpent-4-ynoate
• CAS No: 1824536-43-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6361698
• PubChem ID: 13179695
• Update Time: 2025-10-29

Methyl 2-amino-2-methylpent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-4-pentynoate
• methyl 2-amino-2-methylpent-4-ynoate
• EN300-7660707
• 1824536-43-7
• Methyl 2-amino-2-methylpent-4-ynoate

• Inchi： 1S/C7H11NO2/c1-4-5-7(2,8)6(9)10-3/h1H,5,8H2,2-3H3
• InChI Key： WDFHOMLWGJQCEW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC#C)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-methylpent-4-ynoate

Recent Advances in the Application of Methyl 2-amino-2-methylpent-4-ynoate (CAS: 1824536-43-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-2-methylpent-4-ynoate (CAS: 1824536-43-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features, including an alkyne moiety and an ester group. Recent studies have highlighted its potential in the synthesis of bioactive molecules, drug discovery, and targeted therapeutics. This research brief provides an overview of the latest advancements involving this compound, focusing on its applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-amino-2-methylpent-4-ynoate as a key intermediate in the synthesis of novel kinase inhibitors. The alkyne functionality enabled efficient click chemistry modifications, facilitating the development of targeted drug conjugates with enhanced selectivity. Researchers reported a 40% improvement in binding affinity compared to traditional analogs, underscoring the compound's potential in precision medicine.

In the field of chemical biology, Methyl 2-amino-2-methylpent-4-ynoate has been employed as a probe for protein labeling and imaging. A recent Nature Chemical Biology publication detailed its use in bioorthogonal reactions, where the compound served as a metabolic precursor for tracking cellular pathways. The study revealed new insights into amino acid metabolism in cancer cells, with implications for therapeutic targeting.

From a synthetic chemistry perspective, advancements in the production of Methyl 2-amino-2-methylpent-4-ynoate have been reported. A 2024 Organic Process Research & Development article described an optimized, scalable synthesis route with improved yield (85%) and reduced environmental impact. The new methodology employs green chemistry principles, addressing previous challenges in large-scale production.

Pharmacological evaluations of derivatives based on Methyl 2-amino-2-methylpent-4-ynoate have shown promising results. Several research groups have reported neuroprotective effects in preclinical models of neurodegenerative diseases, with one compound currently in Phase I clinical trials for Alzheimer's disease. The structural flexibility of the core scaffold allows for diverse modifications, enabling fine-tuning of pharmacokinetic properties.

Looking forward, the unique chemical properties of Methyl 2-amino-2-methylpent-4-ynoate (CAS: 1824536-43-7) position it as a valuable tool for drug discovery and chemical biology applications. Ongoing research is exploring its potential in PROTAC technology, antibody-drug conjugates, and as a scaffold for fragment-based drug discovery. The compound's versatility and the recent methodological advances suggest it will continue to play a significant role in pharmaceutical innovation.